(E)-Methyl 5-hydroxypent-3-enoate

• Molecular Formula: C6H10O3
• Molecular Weight: 130.14 g/mol
• IUPAC Name: methyl (E)-5-hydroxypent-3-enoate
• InChI: InChI=1S/C6H10O3/c1-9-6(8)4-2-3-5-7/h2-3,7H,4-5H2,1H3/b3-2+
• InChI Key: DIFONWOTOLGYPM-NSCUHMNNSA-N
• Isomeric SMILES: COC(=O)C/C=C/CO
• Canonical SMILES: COC(=O)CC=CCO

Description

(E)-Methyl 5-hydroxypent-3-enoate is an α,β-unsaturated ester featuring a hydroxyl group at the C5 position and a methyl ester at the C1 position. Its (E)-stereochemistry at the C3–C4 double bond is critical for its reactivity and intermolecular interactions. This compound serves as a key intermediate in synthetic organic chemistry, particularly in the biosynthesis of amino acids via metabolic metathesis pathways .

The synthesis of (E)-Methyl 5-hydroxypent-3-enoate involves a ruthenium-catalyzed cross-metathesis reaction. For example, a solution of N-[(benzyloxy)carbonyl]-L-vinylglycine methyl ester reacts with allyl alcohol in the presence of Hoveyda-Grubbs II catalyst, yielding the target compound in 52% after silica gel chromatography . Structural confirmation is achieved through NMR and high-resolution mass spectrometry (HRMS), with HRMS (ESI) data showing a molecular ion [M + Na⁺] at m/z 302.1002 (calculated: 302.0926) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (E)-Methyl 5-hydroxypent-3-enoate typically involves the esterification of (E)-5-hydroxypent-3-enoic acid with methanol. This reaction is catalyzed by an acid, such as sulfuric acid or p-toluenesulfonic acid, under reflux conditions. The reaction can be represented as follows:

$$\text{(E)-5-hydroxypent-3-enoic acid} + \text{methanol} \xrightarrow{\text{H}_2\text{SO}_4} \text{(E)-Methyl 5-hydroxypent-3-enoate} + \text{water}$$(E)-5-hydroxypent-3-enoic acid+methanolH2​SO4​​(E)-Methyl 5-hydroxypent-3-enoate+water

Industrial Production Methods: In an industrial setting, the production of (E)-Methyl 5-hydroxypent-3-enoate may involve continuous flow processes to enhance efficiency and yield. Catalysts such as immobilized enzymes or solid acids can be used to facilitate the esterification reaction under controlled temperature and pressure conditions.

Chemical Reactions Analysis

Types of Reactions: (E)-Methyl 5-hydroxypent-3-enoate can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group, resulting in the formation of (E)-Methyl 5-oxopent-3-enoate.

Reduction: The double bond in the pent-3-enoate chain can be reduced to form (E)-Methyl 5-hydroxypentanoate.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Reagents such as pyridinium chlorochromate (PCC) or potassium permanganate (KMnO_4) can be used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or sodium borohydride (NaBH_4) can be employed.

Substitution: Reagents like thionyl chloride (SOCl_2) or phosphorus tribromide (PBr_3) can facilitate substitution reactions.

Major Products:

Oxidation: (E)-Methyl 5-oxopent-3-enoate

Reduction: (E)-Methyl 5-hydroxypentanoate

Substitution: Various esters and ethers depending on the substituent introduced.

Scientific Research Applications

(E)-Methyl 5-hydroxypent-3-enoate has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions, particularly those involving esterases and oxidoreductases.

Industry: It can be used in the production of polymers and resins, where its functional groups contribute to the polymerization process.

Mechanism of Action

The mechanism of action of (E)-Methyl 5-hydroxypent-3-enoate depends on its specific application. In enzymatic reactions, the ester group can be hydrolyzed by esterases, releasing the corresponding acid and alcohol. In oxidation reactions, the hydroxyl group can be converted to a carbonyl group, altering the compound’s reactivity and interaction with other molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The structural uniqueness of (E)-Methyl 5-hydroxypent-3-enoate lies in its combination of an α,β-unsaturated ester and a terminal hydroxyl group. Comparable compounds include:

• Ethyl 5-[(ethoxycarbonyl)oxy]-5,5-diphenylpent-2-ynoate: Substitutes the hydroxyl group with a diphenyl-alkyne moiety and an ethoxycarbonyloxy group, introducing rigidity and hydrophobic character .
• E-Communic acid methyl ester: A diterpenoid methyl ester with a conjugated diene system, differing in backbone length and functionalization .

Spectroscopic and Chromatographic Properties

• NMR Shifts: The hydroxyl group in (E)-Methyl 5-hydroxypent-3-enoate results in distinct ¹H NMR signals (δ ~4.2 ppm for C5–OH), absent in allyloxy or diphenyl-substituted analogs .
• Chromatographic Behavior: Esters like E-communic acid methyl ester exhibit retention times influenced by alkyl chain length and conjugation, whereas (E)-Methyl 5-hydroxypent-3-enoate’s polarity may shorten elution times in reverse-phase chromatography .

Data Tables

Table 1: Comparative Analysis of (E)-Methyl 5-hydroxypent-3-enoate and Analogous Compounds

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Synthesis Yield	Key Spectral Data (HRMS/NMR)	References
(E)-Methyl 5-hydroxypent-3-enoate	C₇H₁₂O₃	144.17 g/mol	α,β-unsaturated ester, C5–OH	52%	HRMS [M + Na⁺]: 302.1002
(S,E)-Methyl 5-(allyloxy)-2-(Zcb)pent-3-enoate	C₁₇H₁₉NO₅	341.34 g/mol	Allyl ether, benzyloxy carbonyl	44%	¹H NMR δ 5.2–5.4 (allyl protons)
Ethyl 5-(ethoxycarbonyloxy)-5,5-diphenylpent-2-ynoate	C₂₃H₂₂O₅	378.42 g/mol	Alkyne, diphenyl, ethoxycarbonyloxy	Not reported	X-ray diffraction (CCDC 1901024)
E-Communic acid methyl ester	C₂₁H₃₂O₂	316.48 g/mol	Diterpenoid, conjugated diene	Not reported	GC retention time: ~22.5 min